![molecular formula C15H20N2O3S B6536616 N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-2-sulfonamide CAS No. 1040638-26-3](/img/structure/B6536616.png)
N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-2-sulfonamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of “1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-amine” is not explicitly mentioned in the sources I found .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-amine” are not explicitly mentioned in the sources I found .Scientific Research Applications
Anti-Cancer Drugs
Indoline structures, which are present in this compound, have been found to play important roles in disease treatment aspects such as anti-tumor . The indoline structure exists in a huge number of natural products, but drugs with indoline have only been formally studied in recent years .
Antibacterial Drugs
Indoline-related alkaloids have been fully developed as antibiotics . The resistance of bacteria is increasing and to cope with this, researchers are turning to the construction of new drug scaffolds .
Cardiovascular Disease Treatment
Drugs containing indoline have been used to treat cardiovascular diseases . The benzene ring of indoline can interact with the amino acid residues of proteins by hydrophobic manner .
Anti-Inflammatory and Analgesic Drugs
Indoline compounds have also been used as anti-inflammatory and analgesic drugs . NH acts as a hydrogen bond donor and hydrogen bond acceptor with the amino acid residues of proteins .
Antimicrobial Properties
The sulfonamide analogs of indole, which are present in this compound, have recently been produced and exhibit strong antimicrobial actions .
Anticonvulsant Properties
Indole derivatives have been found to exhibit anticonvulsant properties .
Antifungal Properties
Indole and its derivatives have been gaining a lot of interest by exhibiting antifungal properties .
Antidiabetic Properties
Indole derivatives have also been found to possess antidiabetic properties .
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for treatment development .
Mode of Action
Indole derivatives are known to interact with their targets in a way that leads to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a broad range of biochemical pathways due to their diverse biological activities . The specific pathways affected would depend on the specific targets and mode of action of the compound.
Result of Action
Given the diverse biological activities of indole derivatives, it can be inferred that the compound could have a wide range of effects at the molecular and cellular level .
properties
IUPAC Name |
N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]propane-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3S/c1-10(2)21(19,20)16-13-6-5-11-7-8-17(14(11)9-13)15(18)12-3-4-12/h5-6,9-10,12,16H,3-4,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYOAIBTYTYYGFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)NC1=CC2=C(CCN2C(=O)C3CC3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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